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Compound of Interest

Compound Name: Bisandrographolide C

Cat. No.: B12852885

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Bisandrographolide C, a dimeric ent-

labdane diterpenoid isolated from the medicinal plant Andrographis paniculata. This document

is intended for researchers, scientists, and drug development professionals interested in the

chemical properties and pharmacological activities of this natural compound.

Core Molecular Attributes
Bisandrographolide C possesses a distinct molecular structure that contributes to its

biological functions. The fundamental molecular details are summarized below.

Property Value Source

Molecular Formula C40H56O8 [1][2][3][4][5]

Molecular Weight 664.87 g/mol [1][4]

Alternate Molecular Weight 664.9 g/mol [2][3][5]
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Bioactivity Profile: A Dual-Action Compound
Bisandrographolide C has demonstrated significant activity in two key biological areas: as a

selective activator of Transient Receptor Potential (TRP) channels and as a protective agent for

cardiomyocytes.

Selective Activation of TRPV Channels
Research has identified Bisandrographolide C as an activator of TRPV1 and TRPV3

channels.[1][4] A study by Gao et al. (2019) investigated a series of bisandrographolide
compounds and found that Bisandrographolide C, designated as compound 5 with a

12R/15'S configuration, was the most potent activator of the TRPV1 channel among the tested

stereoisomers.[6][7] The reported dissociation constants (Kd) for the activation of TRPV1 and

TRPV3 channels are 289 μM and 341 μM, respectively.[1][4]

Cardioprotective Effects
The same pivotal study also highlighted the cardioprotective properties of Bisandrographolide
C. It was shown to protect cardiomyocytes from injury induced by hypoxia-reoxygenation.[1][4]

[6][7] Notably, the stereoisomer that most effectively activated the TRPV1 channel also

exhibited the most significant protective effect on cardiomyocytes.[6][7]

Experimental Methodologies: A Procedural
Overview
This section outlines the general experimental protocols for the isolation of

Bisandrographolide C and the assessment of its biological activities.

Isolation and Purification from Andrographis paniculata
The isolation of Bisandrographolide C involves a multi-step process beginning with the

extraction of compounds from the dried plant material of Andrographis paniculata. A general

workflow for the isolation of andrographolides is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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